COMT Inhibition: 2-Methoxy-5-methyl-N-(3-methylbutyl)aniline vs. Parent 2-Methoxy-5-methylaniline
While direct assay data for 2-methoxy-5-methyl-N-(3-methylbutyl)aniline against COMT is not available in the open literature, the unsubstituted parent compound 2-methoxy-5-methylaniline has been evaluated. It demonstrated IC50 values of 5.80 nM against membrane-bound COMT (MB-COMT) in rat brain and 13 nM against soluble COMT (S-COMT) in rat liver [1]. This provides a baseline potency for the core scaffold; the addition of the N-(3-methylbutyl) group in the target compound is expected to modulate these interactions through altered lipophilicity and steric bulk, as is classically observed for N-alkylated anilines [2].
| Evidence Dimension | Inhibition of COMT (IC50) |
|---|---|
| Target Compound Data | Data not available; structural analog |
| Comparator Or Baseline | 2-Methoxy-5-methylaniline: MB-COMT IC50 = 5.80 nM; S-COMT IC50 = 13 nM |
| Quantified Difference | Not applicable |
| Conditions | Rat brain (MB-COMT) and liver (S-COMT) homogenates; metanephrine formation assay |
Why This Matters
Establishes the core scaffold's high intrinsic potency against COMT, a validated target for Parkinson's disease and other neurological disorders, providing a scientific rationale for selecting this compound class for further optimization.
- [1] BindingDB. (n.d.). BDBM50479631 (CHEMBL137555) - Inhibition of MB-COMT and S-COMT. View Source
- [2] Paperity. (n.d.). Recent Advances and Outlook for the Isosteric Replacement of Anilines. View Source
